2-[Butanoyl(methyl)amino]acetic acid

• Molecular Formula: C7H13NO3
• Molecular Weight: 159.18 g/mol
• IUPAC Name: 2-[butanoyl(methyl)amino]acetic acid
• InChI: InChI=1S/C7H13NO3/c1-3-4-6(9)8(2)5-7(10)11/h3-5H2,1-2H3,(H,10,11)
• InChI Key: HIIGMOOVALCDBH-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)N(C)CC(=O)O

Description

2-[Butanoyl(methyl)amino]acetic acid is an N-substituted glycine derivative featuring a butanoyl (C₄H₇O) group attached to the methylated amino moiety of the acetic acid backbone. The butanoyl group imparts aliphatic character, influencing solubility, molecular weight (~189.21 g/mol, inferred from analogs), and reactivity compared to aromatic or fluorinated substituents.

Comparison with Similar Compounds

Structural and Molecular Properties

The table below compares key parameters of 2-[Butanoyl(methyl)amino]acetic acid with structurally related compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent(s)	Key Properties
2-[Butanoyl(methyl)amino]acetic acid (Target)	C₇H₁₃NO₃	~189.21 (inferred)	Butanoyl (C₄H₇O)	Aliphatic, moderate hydrophobicity
2-[Methyl(2-phenylacetyl)amino]acetic acid	C₁₁H₁₃NO₃	207.23	Phenylacetyl (C₈H₇O)	Aromatic, higher lipophilicity
2-[(2-Methylphenyl)methylamino]acetic acid	C₁₀H₁₃NO₂	179.22	2-Methylbenzyl (C₈H₉)	Compact aromatic, reduced steric hindrance
2-[Benzyl(phenyl)amino]acetic acid	C₁₅H₁₅NO₂	241.29	Benzyl + Phenyl (C₁₂H₁₀)	Bulky, low polar solubility
2-({2-[(3,4,4-Trifluoro-3-butenyl)sulfanyl}...)	C₁₀H₁₄F₃NO₃S	285.29	Trifluoro-butenyl (C₄H₄F₃S)	Electron-withdrawing, enhanced stability
2-(Methylbenzylamino)ethyl acetoacetate	C₁₄H₁₇NO₃	~247.29 (inferred)	Acetoacetate ester	Esterified, increased lipophilicity

Substituent-Driven Trends

• Hydrophobicity: Aromatic substituents (e.g., phenylacetyl , benzyl ) increase lipophilicity compared to the aliphatic butanoyl group. Fluorinated analogs exhibit unique polarity due to trifluoro groups.
• Steric Effects : Bulky substituents (e.g., benzyl + phenyl ) reduce solubility in polar solvents, whereas smaller groups (e.g., 2-methylbenzyl ) enhance reactivity.
• Synthetic Feasibility : The phenylacetyl derivative achieves a 94% synthesis yield , suggesting efficient acylation methods. Fluorinated compounds may require specialized handling due to fluorine’s reactivity .

Functional Implications

• Pharmaceutical Potential: Aromatic derivatives (e.g., phenylacetyl ) may bind to hydrophobic protein pockets, while aliphatic chains (e.g., butanoyl) could improve membrane permeability.
• Agrochemical and Material Science : Fluorinated compounds offer thermal stability for coatings, whereas esterified analogs might serve as prodrugs or plasticizers.

Limitations and Challenges

• Solubility: Aliphatic chains (butanoyl) may limit aqueous solubility compared to polar esters .
• Synthetic Complexity : Fluorinated and bulky analogs require advanced purification techniques .